Cas no 88320-36-9 (1H-Pyrrole, 2,5-dihydro-1-(4-methylphenyl)-)

• Product Name: 1H-Pyrrole, 2,5-dihydro-1-(4-methylphenyl)-
• CAS No: 88320-36-9
• MF: C₁₁H₁₃N
• MW: 159.227622747421
• CID: 637400
• PubChem ID: 4168961
• Update Time: 2025-04-19

1H-Pyrrole, 2,5-dihydro-1-(4-methylphenyl)- Chemical and Physical Properties

Names and Identifiers

• 1H-Pyrrole, 2,5-dihydro-1-(4-methylphenyl)-
• 1-(4-methylphenyl)-2,5-dihydropyrrole
• DTXSID60400209
• 88320-36-9
• 1-(P-TOLYL)-3-PYRROLINE
• 1-(p-Tolyl)-2,5-dihydro-1H-pyrrole
• SCHEMBL5854414
• AKOS024338087

• Inchi： 1S/C11H13N/c1-10-4-6-11(7-5-10)12-8-2-3-9-12/h2-7H,8-9H2,1H3
• InChI Key： KIITUZZYCWZRQM-UHFFFAOYSA-N
• SMILES： N1(C2C=CC(C)=CC=2)CC=CC1

Computed Properties

• Exact Mass: 159.104799419g/mol
• Monoisotopic Mass: 159.104799419g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 158
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 3.2Ų